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Compound of Interest

Compound Name: Triethylaluminum

Cat. No.: B1256330

Introduction

Triethylaluminum (TEAL), with the chemical formula Al2(C2Hs)e, is a highly pyrophoric
organoaluminum compound.[1] Its property of igniting spontaneously upon contact with air,
particularly with oxidizers like liquid oxygen, makes it an exceptionally reliable and effective
ignitor for rocket engines.[1][2] This hypergolic reaction eliminates the need for complex and
potentially failure-prone ignition systems, offering the advantage of simple, reliable, and
repeatable engine starts.[3] Notably, a mixture of triethylaluminum and triethylborane (TEA-
TEB) is famously used as the first-stage ignitor in the SpaceX Falcon 9 rocket's Merlin engines.
[1][4] These application notes provide researchers and scientists with a comprehensive
overview of TEAL's properties, performance characteristics, and detailed protocols for its safe
handling and experimental evaluation.

Physicochemical and Thermochemical Properties

The inherent reactivity of TEAL is rooted in its chemical and physical properties. It is a
colorless, volatile liquid that must be handled with extreme care.[2][5][6] The data presented
below has been compiled from various chemical databases and safety data sheets.
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Property Value

Chemical Formula Al2(C2Hs)e

Molecular Weight 114.2 g/mol

Appearance Colorless Liquid[2][5][7]

Density 0.832 g/cm?3 at 25°C[8][9]

Melting Point -46°C to -52°C (-51°F to -62°F)[7][8][9]

Boiling Point 186.6°C (367.9°F) at 1 atm|[7]

Flash Point Spontaneously ignites in air ("Pyrophoric*)[2][6]
Viscosity 2.5 - 2.6 mPa:-s at 25°C[5][8]

Enthalpy of Combustion (AcH°)

-5104 to -5105.7 kJ/mol[1][8]

Heat of Vaporization (AHv)

536 J/g[8]

Solubility

Soluble in aromatic, saturated aliphatic, and

cycloaliphatic hydrocarbons[8][10]

Ignition Characteristics and Performance

TEAL's primary application in rocketry stems from its hypergolic nature. It ignites instantly upon
contact with an oxidizer, providing a rapid and reliable energy source to initiate the combustion
of the main propellants.[3] The reaction is extremely fast, with ignition delays often measured in
milliseconds.
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Performance . Oxidizer |
Value / Observation . Source
Parameter Conditions
- o o NASA Technical
Ignition Delay < 100 milliseconds Ligquid Oxygen
Reports[11]
Ignition Delay (Main o For a 20% H2-O2 NASA Technical
< 15 milliseconds )
Propellant) mixture Reports[11]
Activation Energy )
o ~2 kcal/mol Air PMC - NIH[9][12]
(Rate-Limiting)
Reacts violently with
o water, alcohols, and Water, Air, various CAMEO Chemicals,
Reactivity . .
halogenated chemicals ChemicalBook[7][10]
hydrocarbons.[6][10]
Aluminum oxide
) (Al203), Carbon Complete combustion
Combustion Products o ) Nouryon[8]
dioxide (CO2), Water with Oxygen
(H20)

Visualized Pathways and Workflows
Chemical Ignition Pathway

The diagram below illustrates the simplified, overall reaction pathway for the hypergolic ignition
of Triethylaluminum with an oxidizer, such as molecular oxygen.
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Phase 1: Preparation

1. Prepare Test Stand &
Calibrate High-Speed Camera

2. Don Full Personal

Protective Equipment (PPE)

3. Purge Test Chamber with
Inert Gas (N2 or Ar)

4. Under Inert Atmosphere,
Transfer TEAL to Cuvette

Phase 2: Execution

5. Position Oxidizer Dropper
(e.g., Syringe) Above Cuvette

\

6. Initiate High-Speed
Data & Video Recording

\

7. Release Single Oxidizer
Droplet into TEAL

Phase 3:‘ 'Analysis

8. Record Visual Ignition Event

9. Analyze Video Frame-by-Frame

to Determine Ignition Delay

10. Safely Quench & Dispose
of Reaction Products

Start Handling
Procedure

Is work area equipped with
inert atmosphere glovebox/hood,
fire suppressant (dry sand/powder),
and emergency shower?

Wear Full PPE:
- Fire-Resistant Clothing
- Chemical Goggles/Face Shield
- Appropriate Gloves

STOP
Do Not Proceed
Until Area is Safe

Purge all equipment and
transfer lines with dry,
inert gas (N2 or Ar)

Conduct transfer using
grounded/bonded, non-sparking
tools and sealed containers

Post-Use Protocol:
- Decontaminate equipment
- Store TEAL under inert gas
- Dispose of waste per protocol

Procedure
Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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